Cas no 70183-93-6 ( )

• Product Name: &nbsp
• CAS No: 70183-93-6
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 974736
• PubChem ID: 350684
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-5-nitroimidazole-4-carboxylate
• 3-Methyl-5-nitro-3H-imidazol-4-carbonsaeure-aethylester
• 3-methyl-5-nitro-3H-imidazole-4-carboxylic acid ethyl ester
• AC1L6WR8
• NSC514769
• NSC 514769
• Ethyl 1-methyl-4-nitro-1H-imidazole-5-carboxylate
• DTXSID60325645
• 70183-93-6
• NSC-514769
•  

• Inchi： 1S/C7H9N3O4/c1-3-14-7(11)5-6(10(12)13)8-4-9(5)2/h4H,3H2,1-2H3
• InChI Key： RZGNXWVBVNTXKJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C([N+](=O)[O-])N=CN1C)=O

Computed Properties

• Exact Mass: 199.05937
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 87.26
• LogP: 1.02820